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Compound of Interest

Compound Name: ARV-825

Cat. No.: B605597

This document provides a comprehensive overview of the essential safety protocols,
operational procedures, and disposal plans for the handling of ARV-825, a potent proteolysis-
targeting chimera (PROTAC) designed for research applications. The following guidelines are
intended for researchers, scientists, and drug development professionals to ensure the safe
and effective use of this compound.

Chemical and Physical Properties

The following table summarizes the key quantitative data for ARV-825.

Property Value

Chemical Formula C46H47CINBO9S[1][2]

Molecular Weight 923.43 g/mol [1][3]

Appearance Crystalline solid[4]

Purity 298%[4]

Solubility DMSO: =50 mg/mL[5], Dimethylformamide
(DMF): ~15 mg/mL[2][4]

Storage Temperature -20°C[4]

Stability 24 years at -20°C[4]
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Biological Activity

ARV-825 is a potent degrader of the BRD4 protein.[1][4][6] Its activity is characterized by the
following parameters.

Parameter Value Target

Bromodomain 1 (BD1) of

Binding Affinity (Kd) 90 nM[3][5][6] BRDA

Bromodomain 2 (BD2) of
28 nM[3][5][6]

BRD4
_ BRD4 protein in Burkitt's
Degradation (DC50) <1 nM[1][4][6]
Lymphoma cells
o Various Neuroblastoma cell
Inhibition (1IC50) 7.024 t0 232.8 nM[7]

lines

Operational and Disposal Plan

Given that ARV-825 is a potent compound, all handling should be performed with appropriate
engineering controls and personal protective equipment. This material should be considered
hazardous until further information is available.[4] Do not ingest, inhale, or allow contact with
eyes, skin, or clothing.[4]

Engineering Controls

» Ventilation: All work with solid ARV-825 or its solutions should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
laboratory.[8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical for the safe handling of ARV-825. The following PPE
is mandatory:
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Lab Coat: A full-length, flame-retardant lab coat should be worn to protect skin and clothing
from potential splashes.

Eye Protection: Chemical splash goggles are required.[9] For procedures with a higher risk
of splashing, a full-face shield should be worn in addition to goggles.[1][9]

Gloves: Chemical-resistant gloves are essential. Nitrile gloves are generally suitable for
incidental contact.[9] Given the compound's solubility in DMSO, care should be taken as
DMSO can facilitate skin absorption. Gloves should be inspected before use and changed
immediately if contaminated.

Respiratory Protection: If there is a risk of generating aerosols or dusts outside of a fume
hood, a respirator may be necessary. The selection of the appropriate respirator should be
based on a formal risk assessment.

Handling and Preparation of Solutions

Weighing: Weighing of the solid compound should be performed in a fume hood or a
ventilated balance enclosure to prevent inhalation of the powder.

Dissolving: To prepare a stock solution, dissolve ARV-825 in a suitable solvent like DMSO,
purging the vial with an inert gas before sealing.[4]

Labeling: All containers with ARV-825 must be clearly labeled with the chemical name,
concentration, solvent, and appropriate hazard warnings.

Spill Management

Small Spills: For minor spills within a fume hood, absorb the material with an inert absorbent
(e.g., sand, diatomite).[10] Decontaminate the area and dispose of the waste in a sealed
container as hazardous waste.

Large Spills: In the event of a large spill, evacuate the area and contact the appropriate
emergency response team for your institution.

Disposal Plan
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» Waste Categorization: All materials contaminated with ARV-825, including unused solutions,
empty vials, contaminated labware (e.g., pipette tips), and absorbent materials from spills,
must be treated as hazardous chemical waste.

» Collection: Dispose of contaminated materials and waste solutions in a designated, sealed,
and clearly labeled hazardous waste container. Do not mix with other waste streams unless
compatibility is confirmed.

» Final Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office, following all local, state, and federal regulations.

Mechanism of Action and Experimental Workflow
Signaling Pathway of ARV-825

The following diagram illustrates the mechanism by which ARV-825 induces the degradation of
the BRD4 protein. ARV-825 is a hetero-bifunctional molecule that brings together the BRD4
protein and the E3 ubiquitin ligase Cereblon (CRBN).[1][10][11] This proximity leads to the
ubiquitination of BRD4, tagging it for destruction by the proteasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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